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Compound of Interest

Compound Name: Methyl 4-hydroxyphenylacetate

Cat. No.: B046666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical and experimental overview of Methyl 4-
hydroxyphenylacetate, a naturally occurring phenolic compound.[1][2][3] While direct

comparative studies detailing the antioxidant and anti-inflammatory performance of Methyl 4-
hydroxyphenylacetate against other specific alternatives are limited in the currently available

literature, this document synthesizes the existing data on its properties and the activities of

structurally related compounds. It also presents detailed experimental protocols for key

biological assays to facilitate further research and comparative analysis.

Physicochemical Properties
A foundational aspect of experimental design is the understanding of the test compound's

physical and chemical characteristics. Methyl 4-hydroxyphenylacetate is a methyl ester

formed from the condensation of the carboxyl group of 4-hydroxyphenylacetic acid with

methanol.[1][2][3]
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Property Value Reference

Molecular Formula C₉H₁₀O₃ [4]

Molecular Weight 166.17 g/mol [4]

Appearance White to pale yellow crystals [2]

Melting Point 55-58 °C [1][2]

Boiling Point 162-163 °C at 5 mmHg [2]

Solubility
Soluble in ether, alcohol, and

chloroform.

Biological Activity and Comparative Context
Methyl 4-hydroxyphenylacetate has been identified as a natural product, isolated from the

mangrove-derived fungus Eupenicillium sp. HJ002 and Penicillium chrysogenum.[1][2] It is also

known to inhibit the activity of the tobacco mosaic virus.[2]

Antioxidant Activity
The antioxidant potential of phenolic compounds is a key area of investigation. While specific

IC50 values for Methyl 4-hydroxyphenylacetate in standard antioxidant assays like DPPH

and ABTS were not readily available in the reviewed literature, we can infer its potential activity

based on its chemical structure and studies on related compounds. The phenolic hydroxyl

group in its structure is a key determinant of antioxidant activity, acting as a hydrogen donor to

neutralize free radicals.

A study on 4-hydroxyphenylacetic acid amides, which are structurally similar, demonstrated

potent inhibition of lipid peroxidation and significant DPPH radical scavenging activities.[5] This

suggests that derivatives of 4-hydroxyphenylacetic acid, including the methyl ester, are likely to

possess antioxidant properties. For a practical comparison, the IC50 values of other well-

known antioxidants in the DPPH assay are provided below.
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Compound DPPH Assay IC50 (µg/mL) Reference

Ascorbic Acid ~5.83 [6]

Gallic Acid ~6.08 [6]

Methyl Gallate ~7.48 [6]

Trolox ~3.77

Anti-inflammatory Activity
The anti-inflammatory potential of phenolic compounds is often attributed to their ability to

inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and

lipoxygenases (LOX). Direct experimental data on the COX or LOX inhibitory activity of Methyl
4-hydroxyphenylacetate is not currently available.

However, its precursor, 4-hydroxyphenylacetic acid, has been shown to be a major metabolite

of polyphenols and is involved in antioxidative actions that can mitigate inflammation.[7] For

context, a study on synthetic derivatives of methyl gallate demonstrated their potential to

reduce inflammation in an animal model by inhibiting LOX and regulating the expression of

COX-2 and pro-inflammatory cytokines.[8][9] The IC50 values for COX-1 and COX-2 inhibition

by various synthetic compounds show a wide range, highlighting the importance of specific

structural features for activity and selectivity.[10][11][12]

Experimental Protocols
To facilitate standardized evaluation and comparison, detailed methodologies for key in vitro

and in vivo assays are provided below.

Synthesis of Methyl 4-hydroxyphenylacetate
A common method for the synthesis of Methyl 4-hydroxyphenylacetate involves the

esterification of 4-hydroxyphenylacetic acid with methanol in the presence of an acid catalyst,

such as thionyl chloride (SOCl₂).

Diagram: Synthesis Workflow of Methyl 4-hydroxyphenylacetate
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Reactants

Catalyst

4-Hydroxyphenylacetic Acid Esterification Reaction

Methanol

SOCl₂

Methyl 4-hydroxyphenylacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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